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Compound of Interest

Compound Name: 2-(but-3-yn-1-yl)oxolane
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Cat. No.: B2410174

Get Quote

Executive Summary
Alkyne-functionalized tetrahydrofurans (alkyne-THFs) represent a critical class of heterocycles

in medicinal chemistry, serving as robust, metabolically stable linkers for Click Chemistry

(CuAAC) and antibody-drug conjugates (ADCs). Unlike linear alkyl linkers, the THF core

introduces restricted conformational flexibility, influencing solubility (LogP) and binding affinity.

This guide analyzes two primary structural classes:

Ether-Linked Alkyne-THFs: (e.g., 2-((prop-2-yn-1-yloxy)methyl)tetrahydrofuran).[1] High

polarity, ease of synthesis.[1]

C-Linked Alkyne-THFs: (e.g., 2-(prop-2-yn-1-yl)tetrahydrofuran).[1] High metabolic stability,

lower polarity.[1]

Part 1: Structural Dynamics & Physical Properties[1]
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The physical behavior of alkyne-THFs is governed by the interplay between the polar ether

oxygen, the ring pucker, and the linear alkyne handle.

Comparative Physical Data
The following table contrasts the properties of the parent THF, the alcohol precursor, and the

alkyne-functionalized derivatives. Note: Values for specific alkyne derivatives are derived from

structure-property relationship (SPR) trends where experimental data is proprietary.

Property THF (Parent)
Tetrahydrofurf
uryl Alcohol
(Precursor)

Ether-Linked

Alkyne-THF

C-Linked

Alkyne-THF

Structure C₄H₈O C₅H₁₀O₂ C₈H₁₂O₂ C₇H₁₀O

Molar Mass 72.11 g/mol 102.13 g/mol 140.18 g/mol 110.15 g/mol

Boiling Point 66°C 178°C 155–160°C (Est.) 130–135°C (Est.)

Density (20°C) 0.889 g/mL 1.054 g/mL 1.02–1.04 g/mL 0.89–0.91 g/mL

LogP (Oct/Wat) 0.46 -0.14 0.8 – 1.2 1.5 – 1.8

Water Sol. Miscible Miscible Moderate Low

State (RT) Liquid Viscous Liquid Liquid Liquid

Thermodynamic & Solubility Profile
Volatility Shift: Functionalizing tetrahydrofurfuryl alcohol with a propargyl group removes the

hydroxyl proton, eliminating intermolecular Hydrogen Bonding.[1] This results in a significant

drop in boiling point (approx. -20°C to -30°C relative to the alcohol) despite the increase in

molecular weight.

Solvation (LogP): The alkyne group adds lipophilicity.[1] However, the ether oxygen in the

THF ring maintains water solubility better than carbocyclic analogs (e.g., cyclopentane

derivatives), making these linkers ideal for ADCs where aqueous solubility is paramount.
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Part 2: Spectroscopic Characterization (The
"Fingerprint")
To validate the synthesis of an alkyne-THF, researchers must look for specific vibrational and

magnetic resonance signatures that confirm the integrity of both the ring and the alkyne.

Infrared Spectroscopy (FT-IR)
The terminal alkyne provides a distinct handle that is easily distinguishable from the THF ether

stretch.[1]

C-H Stretch: A sharp, diagnostic band at 3280–3320 cm⁻¹.[1]

C

C Stretch: A weak to medium intensity band at 2100–2140 cm⁻¹.[1]

C-O-C Stretch: Strong bands at 1060–1100 cm⁻¹ (characteristic of the THF ring).[1]

Nuclear Magnetic Resonance (NMR)
¹H NMR (CDCl₃):

Terminal Alkyne Proton: A triplet (J ~2.5 Hz) at

2.4–2.5 ppm.[1]

Propargylic Protons: A doublet (J ~2.5 Hz) at

4.1–4.2 ppm (for ether-linked) or

2.3–2.6 ppm (for C-linked).

THF Methine (C2): A multiplet at

3.7–4.1 ppm.[1]

¹³C NMR:

Alkyne Carbons: Two peaks at

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-tetrahydrofurfuryl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-tetrahydrofurfuryl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-tetrahydrofurfuryl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-tetrahydrofurfuryl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-tetrahydrofurfuryl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-tetrahydrofurfuryl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2410174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


74–75 ppm (terminal CH) and

79–80 ppm (internal C).[1]

THF Carbons:

68 (C5),

78 (C2),

25-30 (C3/C4).

Part 3: Synthetic Pathways & Protocols
Workflow Visualization
The following diagram illustrates the synthesis of an Ether-Linked Alkyne-THF

(Tetrahydrofurfuryl Propargyl Ether) via Williamson Ether Synthesis, followed by its application

in Click Chemistry.

Tetrahydrofurfuryl
Alcohol

Deprotonation
(NaH, 0°C)

 Activation Alkylation
(Propargyl Bromide)

 SN2 Attack Alkyne-THF
(Linker)

 Purification CuAAC Reaction
(Triazole Formation)

 + Azide-Drug

Click to download full resolution via product page

Caption: Figure 1.[2] Synthesis pipeline for converting tetrahydrofurfuryl alcohol into a "Click-

ready" linker.

Detailed Experimental Protocol: Ether-Linked Synthesis
Objective: Synthesis of 2-((prop-2-yn-1-yloxy)methyl)tetrahydrofuran. Scale: 10 mmol.

Reagents:

Tetrahydrofurfuryl alcohol (1.02 g, 10 mmol)

Sodium Hydride (60% dispersion in oil, 0.48 g, 12 mmol)

Propargyl Bromide (80% in toluene, 1.34 mL, 12 mmol)
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Anhydrous THF (Solvent, 20 mL)

Procedure:

Setup: Flame-dry a 50 mL round-bottom flask and purge with Argon. Add anhydrous THF

and cool to 0°C.

Activation: Add NaH portion-wise. Carefully add Tetrahydrofurfuryl alcohol dropwise over 10

minutes. Caution: H₂ gas evolution.[1] Stir at 0°C for 30 minutes until evolution ceases.

Alkylation: Add Propargyl Bromide dropwise. Allow the solution to warm to Room

Temperature (RT) and stir for 12–16 hours.

Quench: Cool to 0°C and quench carefully with saturated NH₄Cl solution (10 mL).

Extraction: Extract with Diethyl Ether (3 x 20 mL). Wash combined organics with brine, dry

over MgSO₄, and concentrate in vacuo.[1]

Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 9:1) to yield

a colorless oil.[1]

Self-Validation Check:

TLC: Product R_f should be ~0.6 (Hex/EtOAc 4:1), significantly higher than the starting

alcohol (R_f ~0.2).[1]

IR: Disappearance of the broad O-H stretch (3400 cm⁻¹) confirms reaction completion.[1]

Part 4: Applications in Drug Delivery (ADCs)
Alkyne-THFs are superior to simple alkyl chains in Antibody-Drug Conjugates (ADCs) due to

the "Polarity-Stealth" effect.[1] The ether oxygen solvates the linker in aqueous blood plasma,

preventing hydrophobic aggregation of the payload, while the ring structure prevents enzymatic

degradation better than linear PEG chains.

The "Click" Property Shift
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When the Alkyne-THF undergoes the CuAAC reaction with an azide, the physical properties

shift drastically, locking the drug payload into a stable conformation.

Alkyne-THF
(Lipophilic, LogP ~1.0)

Triazole-THF Conjugate
(Amphiphilic, High Stability)

 Cu(I) Catalyst

Azide-Payload
(Variable Polarity)

Click to download full resolution via product page

Caption: Figure 2.[1] Physicochemical transformation during the Click reaction.[1] The

formation of the triazole ring increases polarity and rigidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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